Cas no 40307-81-1 (5-ethynyl-3-phenyl-1H-pyrazole)

5-Ethynyl-3-phenyl-1H-pyrazole is a heterocyclic compound featuring a pyrazole core substituted with an ethynyl group at the 5-position and a phenyl ring at the 3-position. This structure imparts versatility in synthetic applications, particularly as a building block in medicinal chemistry and materials science. The ethynyl group enables click chemistry reactions, facilitating efficient derivatization, while the phenyl moiety enhances stability and influences electronic properties. Its well-defined reactivity profile makes it valuable for constructing complex molecular architectures, including pharmaceuticals and functional materials. The compound is typically handled under inert conditions to preserve its integrity. High purity grades are available to meet rigorous research and industrial requirements.
5-ethynyl-3-phenyl-1H-pyrazole structure
40307-81-1 structure
Product Name:5-ethynyl-3-phenyl-1H-pyrazole
CAS No:40307-81-1
MF:C11H8N2
MW:168.194622039795
CID:6364090
PubChem ID:129655211
Update Time:2025-08-05

5-ethynyl-3-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 5-ethynyl-3-phenyl-1H-pyrazole
    • 3-phenyl-5-ethynyl-pyrazole
    • EN300-1865015
    • 40307-81-1
    • Inchi: 1S/C11H8N2/c1-2-10-8-11(13-12-10)9-6-4-3-5-7-9/h1,3-8H,(H,12,13)
    • InChI Key: LRNXIKJUMYIWIK-UHFFFAOYSA-N
    • SMILES: N1=C(C=C(C#C)N1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 168.068748264g/mol
  • Monoisotopic Mass: 168.068748264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 28.7Ų

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Additional information on 5-ethynyl-3-phenyl-1H-pyrazole

Introduction to 5-ethynyl-3-phenyl-1H-pyrazole (CAS No. 40307-81-1)

5-ethynyl-3-phenyl-1H-pyrazole, identified by its Chemical Abstracts Service (CAS) number 40307-81-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural properties and potential biological activities. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of applications in medicinal chemistry, agrochemicals, and material science. The presence of both an ethynyl group and a phenyl ring in its molecular structure endows it with unique reactivity and functionalization possibilities, making it a valuable scaffold for further chemical modifications and derivatization.

The molecular structure of 5-ethynyl-3-phenyl-1H-pyrazole consists of a five-membered aromatic ring system containing two nitrogen atoms, with an ethynyl group (-C≡CH) attached at the 5-position and a phenyl ring at the 3-position. This arrangement creates a conjugated system that can participate in various electronic and steric interactions, influencing its chemical behavior and biological efficacy. The compound’s solubility profile, thermal stability, and reactivity are further modulated by these substituents, making it a promising candidate for synthesis and application in diverse fields.

In recent years, 5-ethynyl-3-phenyl-1H-pyrazole has been extensively studied for its potential pharmacological properties. Pyrazole derivatives are known for their ability to interact with multiple biological targets, including enzymes, receptors, and ion channels. The ethynyl group provides a site for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings, enabling the introduction of additional functional groups like aryls or heteroaryl moieties. This flexibility has allowed researchers to design novel analogs with enhanced binding affinity and selectivity for therapeutic targets.

One of the most compelling aspects of 5-ethynyl-3-phenyl-1H-pyrazole is its role as a precursor in the synthesis of more complex bioactive molecules. For instance, it has been utilized in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The phenyl ring can be further modified to introduce hydroxyl, amino, or carboxylic acid groups, enhancing the compound’s solubility and bioavailability. Additionally, the ethynyl group serves as an anchor for peptidomimetic libraries, allowing for the creation of peptidomimetics that mimic natural bioactive peptides while avoiding their drawbacks such as proteolytic degradation.

Recent advancements in computational chemistry have also highlighted the significance of 5-ethynyl-3-phenyl-1H-pyrazole in drug discovery. Molecular docking studies have demonstrated its potential binding interactions with various protein targets, including those involved in metabolic pathways and signal transduction. These studies have provided insights into how structural modifications can optimize binding affinity and reduce off-target effects. Furthermore, virtual screening techniques have identified derivatives of this compound that exhibit promising activity against drug-resistant pathogens, underscoring its therapeutic potential.

The agrochemical industry has also recognized the value of 5-ethynyl-3-phenyl-1H-pyrazole due to its structural features that contribute to pesticidal activity. Pyrazole-based compounds are known for their ability to disrupt essential enzymatic pathways in pests while maintaining low toxicity to non-target organisms. The ethynyl group allows for further derivatization to enhance pesticidal properties without compromising environmental safety. Researchers have reported novel derivatives that exhibit herbicidal and fungicidal activities, offering sustainable alternatives to conventional agrochemicals.

In conclusion, 5-ethynyl-3-phenyl-1H-pyrazole (CAS No. 40307-81-1) represents a versatile scaffold with significant potential across multiple domains of chemistry and biology. Its unique structural features enable diverse functionalization strategies, making it a valuable building block for drug discovery, agrochemical development, and material science applications. As research continues to uncover new synthetic pathways and biological activities associated with this compound, its importance is expected to grow further in the coming years.

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